Cas no 2171678-01-4 (2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid)
2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid
- 2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-4-methylhexanoic acid
- 2171678-01-4
- EN300-1524126
-
- Inchi: 1S/C27H32N2O5/c1-3-17(2)14-23(24(30)31)29-25(32)27(12-13-27)16-28-26(33)34-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,3,12-16H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
- InChI Key: FIXMXBHLSPVOHQ-UHFFFAOYSA-N
- SMILES: O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NC(C(=O)O)CC(C)CC
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 11
- Complexity: 729
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 105Ų
2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1524126-0.05g |
2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-4-methylhexanoic acid |
2171678-01-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1524126-0.1g |
2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-4-methylhexanoic acid |
2171678-01-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1524126-0.25g |
2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-4-methylhexanoic acid |
2171678-01-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1524126-0.5g |
2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-4-methylhexanoic acid |
2171678-01-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1524126-1.0g |
2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-4-methylhexanoic acid |
2171678-01-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1524126-2.5g |
2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-4-methylhexanoic acid |
2171678-01-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1524126-5.0g |
2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-4-methylhexanoic acid |
2171678-01-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1524126-10.0g |
2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-4-methylhexanoic acid |
2171678-01-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1524126-50mg |
2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-4-methylhexanoic acid |
2171678-01-4 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1524126-100mg |
2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-4-methylhexanoic acid |
2171678-01-4 | 100mg |
$2963.0 | 2023-09-26 |
2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid
Introduction to 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid (CAS No. 2171678-01-4)
2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid (CAS No. 2171678-01-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is characterized by its unique structural features and potential applications in the development of novel therapeutic agents.
The fluorenylmethoxycarbonyl (Fmoc) group is a widely used protecting group in peptide synthesis due to its ease of removal and high stability under various reaction conditions. The presence of this group in the compound ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the chemical reactions involved in the synthesis of complex peptides and proteins.
The methylcyclopropyl moiety in the structure adds a level of complexity and rigidity to the molecule, which can influence its conformational properties and interactions with biological targets. This feature is particularly important in the design of drugs that require specific binding to receptors or enzymes, as it can enhance the selectivity and potency of the compound.
Recent studies have highlighted the potential of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising activity as a protease inhibitor. Proteases are key enzymes involved in numerous physiological processes, including cell signaling, protein degradation, and immune responses. Inhibiting specific proteases can be a valuable strategy for treating diseases such as cancer, viral infections, and neurodegenerative disorders.
In addition to its potential as a protease inhibitor, 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid has also been investigated for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, and compounds that can modulate these responses effectively can have significant therapeutic benefits. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation.
The formamido functional group in the compound plays a crucial role in its biological activity. Formamides are known for their ability to form hydrogen bonds, which can enhance the binding affinity of the molecule to its target. This property is particularly advantageous in designing drugs that need to interact with specific protein pockets or active sites.
Furthermore, the 4-methylhexanoic acid portion of the molecule contributes to its overall solubility and pharmacokinetic properties. The presence of a carboxylic acid group can improve water solubility, which is essential for effective drug delivery and absorption. Additionally, the methyl substitution on the hexanoic acid chain can influence the lipophilicity of the compound, affecting its ability to cross biological membranes and reach target tissues.
Clinical trials involving 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid are currently underway to evaluate its safety and efficacy in treating various conditions. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand the long-term effects and potential side effects of this compound.
In conclusion, 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid (CAS No. 2171678-01-4) represents a promising candidate for drug development due to its unique structural features and potential therapeutic applications. Ongoing research continues to explore its properties and optimize its use in clinical settings, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.
2171678-01-4 (2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)